Cas no 126985-51-1 (Vancomycin,22-O-(3-amino-2,3,6-trideoxy-3-C-methyl-a-D-arabino-hexopyranosyl)-2'-O-de(3-amino-2,3,6-trideoxy-3-C-methyl-a-L-lyxo-hexopyranosyl)-19-dechloro-2'-O-(6-deoxy-a-D-talopyranosyl)-)

• Product Name: Vancomycin,22-O-(3-amino-2,3,6-trideoxy-3-C-methyl-a-D-arabino-hexopyranosyl)-2'-O-de(3-amino-2,3,6-trideoxy-3-C-methyl-a-L-lyxo-hexopyranosyl)-19-dechloro-2'-O-(6-deoxy-a-D-talopyranosyl)-
• CAS No: 126985-51-1
• MF: C₇₂H₈₆ClN₉O₂₈
• MW: 1560.94975996017
• CID: 148783
• PubChem ID: 195570
• Update Time: 2025-04-19

Vancomycin,22-O-(3-amino-2,3,6-trideoxy-3-C-methyl-a-D-arabino-hexopyranosyl)-2'-O-de(3-amino-2,3,6-trideoxy-3-C-methyl-a-L-lyxo-hexopyranosyl)-19-dechloro-2'-O-(6-deoxy-a-D-talopyranosyl)- Chemical and Physical Properties

Names and Identifiers

• Vancomycin,22-O-(3-amino-2,3,6-trideoxy-3-C-methyl-a-D-arabino-hexopyranosyl)-2'-O-de(3-amino-2,3,6-trideoxy-3-C-methyl-a-L-lyxo-hexopyranosyl)-19-dechloro-2'-O-(6-deoxy-a-D-talopyranosyl)-
• Vancomycin,22-O-(3-amino-2,3,6-trideoxy-3-C-methyl-a-D-arabino-hexopyranosyl)-2'-O-de(3-amino-2,3,6-trideoxy-3-C-methyl-a-L-l
• 22H-8,11:18,21-Dietheno-23,36-(iminomethano)-13,16:31,35-dimetheno-1H,16H-[1,6,9]oxadiazacyclohexadecino[4,5-m][10,2,16]benzoxadiazacyclotetracosine,vancomycin deriv.
• Antibiotic MM 47761
• MM 47761
• GTPL10968
• Vancomycin, 22-O-(3-amino-2,3,6-trideoxy-3-C-methyl-alpha-D-arabino-hexopyranosyl)-2'-O-de(3-amino-2,3,6-trideoxy-3-C-methyl-alpha-L-lyxo-hexopyranosyl)-19-dechloro-2'-O-(6-deoxy-alpha-D-talopyranosyl)-
• MM-47761
• 126985-51-1
• Decaplanin
• M 861410
• 128441-18-9
• M86-1410

• Inchi： 1S/C72H86ClN9O28/c1-25(2)15-37(76-6)63(95)81-51-54(89)30-10-14-41(36(73)17-30)106-43-19-31-18-42(60(43)109-71-61(57(92)55(90)44(24-83)107-71)110-70-58(93)56(91)53(88)26(3)104-70)105-33-11-7-28(8-12-33)59(108-46-23-72(5,75)62(94)27(4)103-46)52-68(100)80-50(69(101)102)35-20-32(84)21-40(86)47(35)34-16-29(9-13-39(34)85)48(65(97)82-52)79-66(98)49(31)78-64(96)38(22-45(74)87)77-67(51)99/h7-14,16-21,25-27,37-38,44,46,48-59,61-62,70-71,76,83-86,88-94H,15,22-24,75H2,1-6H3,(H2,74,87)(H,77,99)(H,78,96)(H,79,98)(H,80,100)(H,81,95)(H,82,97)(H,101,102)
• InChI Key： SJSZMXQSCZCGFO-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=CC=1OC1=CC3C(C(NC4C5C=CC(=C(C=5)C5C(=CC(=CC=5C(C(=O)O)NC(C(C(C5C=CC(=CC=5)OC(C=3)=C1OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(C)O1)O)O)O)OC1CC(C)(C(C(C)O1)O)N)NC4=O)=O)O)O)O)=O)NC(C(CC(N)=O)NC(C(C2O)NC(C(CC(C)C)NC)=O)=O)=O

Computed Properties

• Exact Mass: 1559.527
• Monoisotopic Mass: 1559.527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 110
• Rotatable Bond Count: 15
• Complexity: 3230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 23
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 589Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides